4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide

• IUPAC Name: 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide
• InChI: InChI=1S/C13H8F2N2O3/c14-9-3-1-8(2-4-9)13(18)16-10-5-6-11(15)12(7-10)17(19)20/h1-7H,(H,16,18)
• InChI Key: UMOVUUSYZDWHEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])F
• Molecular Formula: C13H8F2N2O3
• Molecular Weight: 278.21 g/mol

Description

4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide, also known as FNPA, is a chemical compound that has gained attention from the scientific community due to its potential applications in various fields. FNPA is a white crystalline solid that belongs to the class of benzamides.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide is not fully understood. However, it has been proposed that 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide induces apoptosis in cancer cells through the activation of the caspase pathway. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects
4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide inhibits the growth of cancer cells by inducing apoptosis. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has also been shown to have antibacterial properties. In vivo studies have not been conducted yet, so the physiological effects of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide in lab experiments is its high purity. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide can be synthesized with high purity, which makes it ideal for use in various experiments. Another advantage is its stability. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide is a stable compound that can be stored for long periods without degradation. One limitation of using 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide in lab experiments is its high cost. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide is a relatively expensive compound, which may limit its use in some experiments.

Future Directions

There are several future directions for the research of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide. One direction is to study the physiological effects of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide in vivo. In vitro studies have shown promising results, but more research is needed to understand the physiological effects of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide. Another direction is to study the potential use of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide in drug delivery systems. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has been shown to have anticancer properties, and it may be possible to use 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide as a drug delivery system to target cancer cells. Finally, more research is needed to understand the mechanism of action of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide. Understanding the mechanism of action will help researchers design more effective drugs based on 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide.

Synthesis Methods

The synthesis of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide involves the reaction of 4-fluoro-3-nitroaniline with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through an acylation reaction, resulting in the formation of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide. The yield of 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide can be improved by optimizing the reaction conditions, such as the temperature and the reaction time.

Scientific Research Applications

4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has been found to have anticancer properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has also been studied for its potential use as an antibacterial agent. In materials science, 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has been used as a building block for the synthesis of novel materials such as metal-organic frameworks. In environmental science, 4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has been studied for its potential use as a pollutant sensor.